Cas no 1261758-86-4 (3-Amino-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl)

• Product Name: 3-Amino-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
• CAS No: 1261758-86-4
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4790039
• Update Time: 2025-11-02

3-Amino-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9F6NO/c15-13(16,17)12-9(5-3-6-10(12)21)8-4-1-2-7-11(8)22-14(18,19)20/h1-7H,21H2
• InChI Key： JTNXESQSQINZHV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C1C=CC=CC=1OC(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 4.9
• Topological Polar Surface Area: 35.2

Additional information on 3-Amino-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

Recent Advances in the Study of 3-Amino-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS: 1261758-86-4)

The compound 3-Amino-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS: 1261758-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel bioactive molecules. Researchers have successfully utilized 3-Amino-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl as a precursor in the development of small-molecule inhibitors targeting specific enzymes and receptors. Its structural features, including the electron-withdrawing trifluoromethyl group, enhance binding affinity and metabolic stability, making it an attractive candidate for medicinal chemistry applications.

Recent pharmacological studies have explored the compound's potential in treating neurological disorders. Preliminary in vitro and in vivo experiments suggest that 3-Amino-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl exhibits modulatory effects on neurotransmitter systems, particularly those involving GABA and glutamate receptors. These findings open new avenues for the development of therapeutics for conditions such as epilepsy and anxiety disorders.

In addition to its neurological applications, the compound has also been investigated for its anti-inflammatory and anticancer properties. Studies have demonstrated its ability to inhibit key signaling pathways involved in inflammation and tumor progression. For instance, it has been shown to suppress the NF-κB pathway, which plays a critical role in the regulation of immune responses and cancer cell survival. These properties highlight the compound's versatility and potential as a multi-target therapeutic agent.

The synthesis of 3-Amino-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl has been optimized in recent years, with researchers developing more efficient and scalable methods. Advances in catalytic processes, such as palladium-catalyzed cross-coupling reactions, have significantly improved yields and reduced production costs. These developments are crucial for facilitating further research and eventual clinical translation.

Despite these promising findings, challenges remain in the development of 3-Amino-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-based therapeutics. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive preclinical studies. Future research should focus on structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile and minimize adverse effects.

In conclusion, 3-Amino-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS: 1261758-86-4) represents a promising candidate for drug development, with potential applications in neurology, oncology, and inflammation. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential and bring novel treatments to patients.